Cas no 2228649-66-7 (4-(2,4,5-trimethylphenyl)oxane-2,6-dione)

• Product Name: 4-(2,4,5-trimethylphenyl)oxane-2,6-dione
• CAS No: 2228649-66-7
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 6423279
• PubChem ID: 165974244
• Update Time: 2025-05-20

4-(2,4,5-trimethylphenyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,5-trimethylphenyl)oxane-2,6-dione
• EN300-1792105
• 2228649-66-7

• Inchi： 1S/C14H16O3/c1-8-4-10(3)12(5-9(8)2)11-6-13(15)17-14(16)7-11/h4-5,11H,6-7H2,1-3H3
• InChI Key： QPUAZINPUKXTCR-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1C=C(C)C(C)=CC=1C)=O

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(2,4,5-trimethylphenyl)oxane-2,6-dione

4-(2,4,5-Trimethylphenyl)oxane-2,6-dione: A Comprehensive Overview

4-(2,4,5-Trimethylphenyl)oxane-2,6-dione, also known by its CAS registry number CAS No. 2228649-66-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a substituted phenyl group with a dione functional group. The molecule's structure is particularly notable for its potential to engage in various chemical reactions and interactions, making it a valuable subject for research and development.

The synthesis of 4-(2,4,5-trimethylphenyl)oxane-2,6-dione has been explored through several methodologies. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have employed catalytic systems that facilitate the formation of the oxane ring under mild conditions. These advancements not only improve the scalability of the synthesis but also pave the way for its application in larger-scale production processes.

One of the most promising aspects of this compound lies in its pharmacological properties. Preclinical studies have demonstrated that 4-(2,4,5-trimethylphenyl)oxane-2,6-dione exhibits potent anti-inflammatory and antioxidant activities. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. Its ability to form stable complexes with metal ions has led to investigations into its potential use as a ligand in coordination chemistry. Recent research highlights its role in enhancing the catalytic activity of certain metal catalysts in organic transformations.

The structural versatility of 4-(2,4,5-trimethylphenyl)oxane-2,6-dione also makes it an attractive candidate for further chemical modifications. Scientists are currently exploring strategies to introduce additional functional groups into the molecule to expand its utility. For example, efforts are underway to modify the phenyl ring or the dione moiety to create derivatives with enhanced bioavailability or selectivity.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have identified key factors influencing its biodegradation rates under various environmental conditions. These insights are essential for ensuring sustainable practices in its production and disposal.

In conclusion, 4-(2,4,5-trimethylphenyl)oxane-2,6-dione stands out as a multifaceted compound with applications spanning multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions. As advancements in synthetic methods and biological evaluations progress, this compound is poised to play an increasingly important role in both academic and industrial settings.